N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide

• IUPAC Name: 2-[[2-[N-(benzenesulfonyl)-4-methoxyanilino]acetyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C25H27N3O5S/c1-18(2)26-25(30)22-11-7-8-12-23(22)27-24(29)17-28(19-13-15-20(33-3)16-14-19)34(31,32)21-9-5-4-6-10-21/h4-16,18H,17H2,1-3H3,(H,26,30)(H,27,29)
• InChI Key: GNJIDSBJDCHOFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C25H27N3O5S
• Molecular Weight: 481.6 g/mol

Description

N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide is a synthetic compound that belongs to the class of glycine transporter 1 (GlyT1) inhibitors. It is a potential drug candidate for the treatment of schizophrenia and other psychiatric disorders.

Mechanism of Action

The mechanism of action of N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide involves the inhibition of N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide, which is responsible for the reuptake of glycine in the synaptic cleft. By inhibiting N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide, N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide increases the availability of glycine in the synaptic cleft and enhances the activity of NMDA receptors, which are involved in the regulation of neurotransmission and synaptic plasticity.
Biochemical and Physiological Effects:
N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide has been shown to have several biochemical and physiological effects. It enhances the activity of NMDA receptors, which are involved in the regulation of neurotransmission and synaptic plasticity. It also increases the availability of glycine in the synaptic cleft, which can improve the cognitive and behavioral symptoms of schizophrenia and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide, which makes it a useful tool for studying the role of glycine in synaptic transmission and plasticity. However, its limited solubility and stability can pose challenges for experimental design and interpretation.

Future Directions

There are several future directions for the study of N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide. One direction is the investigation of its potential therapeutic applications in the treatment of other psychiatric disorders, such as depression and anxiety. Another direction is the development of more potent and selective N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide inhibitors for improved therapeutic efficacy. Additionally, the elucidation of the molecular mechanisms underlying the interaction between N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide and N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide can provide valuable insights into the regulation of synaptic transmission and plasticity.

Scientific Research Applications

N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide has been extensively studied for its potential therapeutic applications in the treatment of schizophrenia and other psychiatric disorders. It acts as a selective inhibitor of N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide, which is responsible for the reuptake of glycine in the synaptic cleft. By inhibiting N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide, N-isopropyl-2-{[N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide increases the availability of glycine in the synaptic cleft and enhances the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in the regulation of neurotransmission and synaptic plasticity.